5-((2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thio)-2-isobutylimidazo[1,2-c]quinazolin-3(2H)-one

• IUPAC Name: 5-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-2-(2-methylpropyl)-2H-imidazo[1,2-c]quinazolin-3-one
• InChI: InChI=1S/C26H28FN5O2S/c1-17(2)15-21-25(34)32-24(28-21)18-7-3-5-9-20(18)29-26(32)35-16-23(33)31-13-11-30(12-14-31)22-10-6-4-8-19(22)27/h3-10,17,21H,11-16H2,1-2H3
• InChI Key: UBDIMFPOFBOMOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C26H28FN5O2S
• Molecular Weight: 493.6 g/mol

Description

5-((2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thio)-2-isobutylimidazo[1,2-c]quinazolin-3(2H)-one is a useful research compound. Its molecular formula is C26H28FN5O2S and its molecular weight is 493.6. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Research has shown that derivatives of the chemical structure, such as N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide, exhibit potential antimicrobial activity against various bacterial and fungal strains (Babu, Srinivasulu, & Kotakadi, 2015). Similarly, thiazolidinone derivatives linked with 1-pyridin-2-yl-piperazine have been synthesized and evaluated for antimicrobial properties (Patel, Patel, Kumari, & Patel, 2012).

Antitumor Activity

• Synthesis and Antitumor Evaluation : Compounds with similar structural motifs, like 2-[(substitutedphenyl)-5-(1-phenyl-3-(piperazinyl)pyrido[3,2-f]quinazolin-4(1H)-yl]-1,3,4-thiadiazoles, have been designed and synthesized, showing significant antibacterial and antifungal spectrum against various microbes (Ram, Dubey, & Chaudhary, 2016).

Neuropharmacological Activity

• Central Nervous System Activity : There's research on compounds with a central nervous system effect, like serotonin 5-HT2 antagonists, which share structural similarities (Perregaard et al., 1992). These compounds have potential applications in treating various neuropsychiatric disorders.

Pharmaceutical Stability

• Stability Studies Under Stress Conditions : Stability of compounds with similar structural elements has been studied under stress conditions, including exposure to light, oxidants, and hydrolysis in acidic and alkaline environments. This research is crucial for the development of pharmaceutical substances (Gendugov, Glushko, Ozerov, & Shcherbakova, 2021).

Drug Development

• Development of New Pharmaceutical Compounds : The research on such chemical structures contributes significantly to the development of new pharmaceutical compounds with improved biological activity and lesser side effects, as evidenced in studies focusing on their binding with receptors and in vitro activities (Jain & Singour, 2020).

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit the enzyme urease . Urease is an enzyme that aids in the colonization and maintenance of highly pathogenic bacteria .

Mode of Action

It can be inferred from similar compounds that it may act as an inhibitor of the urease enzyme . This inhibition could potentially prevent ureolytic bacterial infections .

Biochemical Pathways

Similar compounds have been shown to inhibit the production of nitric oxide (no) and tumor necrosis factor-α (tnf-α) in lps-stimulated human microglia cells . This suggests that the compound may affect the inflammatory pathways.

Result of Action

Similar compounds have been shown to exhibit promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .